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Compound of Interest

Compound Name: 6-Hexyltetrahydro-2H-pyran-2-one

Cat. No.: B1345184 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of delta-

undecalactone, a widely used fragrance and flavor ingredient. Understanding its solubility in

various organic solvents is critical for formulation development, quality control, and the effective

application of this compound in diverse products, including pharmaceuticals and consumer

goods. This document compiles available solubility data, details experimental protocols for its

determination, and provides a logical workflow for solubility assessment.

Introduction to Delta-Undecalactone
Delta-undecalactone (also known as 5-hydroxyundecanoic acid lactone or aldehyde C-14) is a

cyclic ester with the molecular formula C₁₁H₂₀O₂. It is a colorless to pale yellow liquid with a

characteristic creamy, fruity, and coconut-like aroma.[1][2] Its pleasant sensory profile has led

to its extensive use in the food, fragrance, and cosmetic industries. Beyond its aromatic

properties, its physicochemical characteristics, particularly its solubility, are of significant

interest to formulation scientists.

Solubility of Delta-Undecalactone
The solubility of a compound is a fundamental physical property that dictates its behavior in a

given solvent system. For delta-undecalactone, solubility is a key parameter in its application,
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influencing its miscibility, stability, and bioavailability in various formulations.

Qualitative and Semi-Quantitative Solubility Data
Delta-undecalactone is generally characterized as being soluble in alcohols, most fixed oils,

and propylene glycol, while being insoluble in glycerol and water.[1][3] This general solubility

profile is consistent with its lactone structure, which possesses both a polar ester group and a

nonpolar alkyl chain.

A semi-quantitative solubility measurement has been reported for ethanol, indicating that 1 ml

of delta-undecalactone is soluble in 1 ml of 95% ethanol.[4] This suggests a high degree of

miscibility with short-chain alcohols.

Quantitative Solubility Data
Precise quantitative solubility data for delta-undecalactone in a wide range of organic solvents

is not readily available in published literature. However, to provide a valuable point of

reference, the following table presents the solubility of epsilon-decalactone, a structurally

similar delta-lactone, in various organic solvents. This data can be used as a reasonable proxy

to estimate the solubility behavior of delta-undecalactone.

Table 1: Quantitative Solubility of Epsilon-Decalactone at 25°C
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Solvent Solubility (g/L)

Methanol 9972.18

Ethanol 8032.41

Acetone 9169.13

Isopropanol 5830.4

Propylene Glycol 1216.92

Ethyl Acetate 4830.04

Chloroform 14619.33

Dichloromethane 11373.14

Toluene 2333.99

n-Hexane 676.47

Cyclohexane 1059.58

Water 0.88

Data for epsilon-decalactone, a structurally similar compound.

An estimated water solubility for delta-undecalactone is reported to be 128.3 mg/L at 25°C.[5]

[6]

Experimental Protocols for Solubility Determination
The following section outlines a detailed methodology for the experimental determination of

delta-undecalactone solubility in organic solvents, based on the widely accepted shake-flask

method.

Materials and Equipment
Solute: Delta-undecalactone (high purity)

Solvents: A range of organic solvents of analytical grade (e.g., ethanol, propylene glycol,

triacetin, various cosmetic oils)
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Equipment:

Analytical balance (± 0.1 mg)

Glass vials with screw caps

Thermostatically controlled shaker or incubator

Centrifuge

Syringes and syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system

for quantification

Experimental Workflow
The determination of solubility follows a systematic process to ensure accuracy and

reproducibility.

Sample Preparation Equilibration Phase Separation Analysis

Add excess delta-undecalactone
to a known volume of solvent

in a sealed vial

Agitate at a constant
temperature for a defined

period (e.g., 24-72h)

Establish Equilibrium Centrifuge to separate
undissolved solute

Isolate Saturated Solution Extract a clear aliquot
of the supernatant

Dilute the aliquot with
a suitable solvent

Quantify the concentration
using HPLC or GC

Determine Concentration

Click to download full resolution via product page

Figure 1: Experimental workflow for solubility determination.

Detailed Shake-Flask Protocol
Preparation of Supersaturated Solutions: Add an excess amount of delta-undecalactone to a

series of glass vials, each containing a known volume of the selected organic solvent. The

presence of undissolved solid is crucial to ensure that the solution reaches saturation.
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Equilibration: Seal the vials tightly and place them in a thermostatically controlled shaker set

to the desired temperature (e.g., 25°C). Agitate the vials for a sufficient period (typically 24 to

72 hours) to allow the system to reach equilibrium. The equilibration time should be

determined empirically by taking measurements at different time points until the

concentration of the solute in the solution remains constant.

Phase Separation: After equilibration, remove the vials from the shaker and allow them to

stand undisturbed at the same temperature to let the excess solid settle. For finer particles,

centrifugation at the experimental temperature is recommended to ensure complete

separation of the solid and liquid phases.

Sample Collection and Preparation: Carefully withdraw a known volume of the clear

supernatant using a syringe. Immediately filter the aliquot through a syringe filter (e.g., 0.45

µm) to remove any remaining microscopic particles.

Quantification: Accurately dilute the filtered aliquot with a suitable solvent to a concentration

within the calibrated range of the analytical instrument. Analyze the diluted sample using a

validated HPLC or GC method to determine the concentration of delta-undecalactone.

Calculation: The solubility is calculated from the measured concentration and the dilution

factor, and is typically expressed in units such as g/L, mg/mL, or mol/L.

Analytical Methods for Quantification
The accurate quantification of delta-undecalactone in the saturated solvent is a critical step in

determining its solubility.

High-Performance Liquid Chromatography (HPLC)
HPLC is a robust and widely used technique for the analysis of non-volatile compounds like

delta-undecalactone.

Column: A reversed-phase column (e.g., C18) is typically suitable.

Mobile Phase: A mixture of an organic solvent (e.g., acetonitrile or methanol) and water is

commonly used. The specific gradient or isocratic conditions will depend on the column and

the solvent in which the solubility is being determined.
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Detection: UV detection at a low wavelength (e.g., 210-220 nm) is often effective for

lactones.

Quantification: A calibration curve should be prepared using standard solutions of delta-

undecalactone of known concentrations.

Gas Chromatography (GC)
GC is another powerful technique for the analysis of volatile and semi-volatile compounds like

delta-undecalactone.

Column: A non-polar or mid-polar capillary column is generally appropriate.

Carrier Gas: Helium or hydrogen is typically used.

Injector and Detector Temperatures: These should be optimized to ensure efficient

vaporization and detection without thermal degradation.

Detection: A Flame Ionization Detector (FID) is commonly used for the quantification of

organic compounds.

Quantification: Similar to HPLC, a calibration curve is generated using standard solutions of

delta-undecalactone.

Logical Relationships in Solubility Studies
The process of selecting a suitable solvent and determining solubility involves a series of

logical considerations.
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Figure 2: Logical workflow for solvent selection and solubility testing.

Conclusion
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This technical guide has summarized the available information on the solubility of delta-

undecalactone in organic solvents and provided detailed protocols for its experimental

determination. While specific quantitative data for delta-undecalactone remains limited, the

provided information on its qualitative solubility and the quantitative data for the analogous

epsilon-decalactone offer valuable guidance for formulation scientists. The outlined

experimental and analytical methods provide a robust framework for researchers to generate

precise and reliable solubility data tailored to their specific applications. A thorough

understanding and experimental determination of solubility are paramount for the successful

formulation and application of delta-undecalactone in various industrial and scientific contexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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